Cas no 2680681-06-3 (benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate)

• Product Name: benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate
• CAS No: 2680681-06-3
• MF: C₂₀H₂₀FNO₃
• MW: 341.37610912323
• CID: 5621976
• PubChem ID: 165929570
• Update Time: 2025-05-28

benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate

• Inchi： 1S/C20H20FNO3/c21-17-10-8-16(9-11-17)19(23)13-18-7-4-12-22(18)20(24)25-14-15-5-2-1-3-6-15/h1-3,5-6,8-11,18H,4,7,12-14H2
• InChI Key： IBODOWYTJRGXHX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC1CCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.14272166g/mol
• Monoisotopic Mass: 341.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Additional information on benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate

Recent Advances in the Study of Benzyl 2-2-(4-Fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate (CAS: 2680681-06-3)

Benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate (CAS: 2680681-06-3) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief synthesizes the latest findings on its chemical properties, synthetic pathways, and therapeutic applications.

The compound's structure features a pyrrolidine ring linked to a benzyl carboxylate group and a 4-fluorophenyl ketone moiety, which confers unique reactivity and binding properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of selective dopamine D3 receptor modulators, which are being investigated for Parkinson's disease and addiction therapy. The study reported a high-yield (78%) synthetic route using a modified Buchwald-Hartwig coupling reaction.

In terms of pharmacological activity, recent in vitro assays have shown that derivatives of benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate exhibit promising inhibitory effects on pro-inflammatory cytokines, particularly TNF-α and IL-6, at nanomolar concentrations (IC50 values of 12-45 nM). These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in autoimmune disease treatment. However, pharmacokinetic studies indicate challenges in oral bioavailability (F = 22% in rodent models) that require further structural optimization.

The compound's mechanism of action appears to involve multiple pathways. A 2024 proteomics study identified interactions with heat shock protein 90 (HSP90) and the NF-κB signaling pathway, providing molecular-level insights into its anti-inflammatory effects. Researchers have also explored its use in PROTAC (proteolysis targeting chimera) development, leveraging its benzyl carboxylate group as a linker for targeted protein degradation platforms.

Current research directions focus on three main areas: (1) development of more efficient synthetic protocols using flow chemistry approaches, (2) structural modification to improve metabolic stability, and (3) exploration of its potential in combination therapies. A recent patent application (WO202318765A1) discloses novel crystalline forms of the compound with enhanced solubility profiles, addressing one of the key formulation challenges.

In conclusion, benzyl 2-2-(4-fluorophenyl)-2-oxoethylpyrrolidine-1-carboxylate represents a versatile scaffold in medicinal chemistry with demonstrated biological activities and ongoing development potential. Future research should prioritize in vivo efficacy studies and toxicological profiling to advance promising derivatives toward clinical evaluation.